Cas no 52903-70-5 (3-hydroxy-1-oxo-1H,2H,5H,6H,7H-cyclopentacpyridine-4-carbonitrile)

• Product Name: 3-hydroxy-1-oxo-1H,2H,5H,6H,7H-cyclopentacpyridine-4-carbonitrile
• CAS No: 52903-70-5
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 1113498
• PubChem ID: 600349
• Update Time: 2025-10-08

3-hydroxy-1-oxo-1H,2H,5H,6H,7H-cyclopentacpyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5,6,7-tetrahydro-3-hydroxy-1-oxo-1H-Cyclopenta[c]pyridine-4-carbonitrile
• 3-hydroxy-1-oxo-1H,2H,5H,6H,7H-cyclopentacpyridine-4-carbonitrile
• EN300-1074180
• QRWAULMHZPZWSQ-UHFFFAOYSA-N
• 3-hydroxy-1-oxo-1H,2H,5H,6H,7H-cyclopenta[c]pyridine-4-carbonitrile
• AKOS027473666
• SCHEMBL23930705
• 1,3-Dihydroxy-6,7-dihydro-5H-cyclopenta(c)pyridine-4-carbonitrile
• AKOS027473611
• 52903-70-5
• MFCD19690506
• 1-hydroxy-3-oxo-2,5,6,7-tetrahydrocyclopenta[c]pyridine-4-carbonitrile
• MFCD30012077

• Inchi： 1S/C9H8N2O2/c10-4-7-5-2-1-3-6(5)8(12)11-9(7)13/h1-3H2,(H2,11,12,13)
• InChI Key： QRWAULMHZPZWSQ-UHFFFAOYSA-N
• SMILES： OC1=C2C(=C(C#N)C(N1)=O)CCC2

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 73.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-hydroxy-1-oxo-1H,2H,5H,6H,7H-cyclopentacpyridine-4-carbonitrile

Recent Advances in the Study of 3-hydroxy-1-oxo-1H,2H,5H,6H,7H-cyclopentacpyridine-4-carbonitrile (CAS: 52903-70-5)

The compound 3-hydroxy-1-oxo-1H,2H,5H,6H,7H-cyclopentacpyridine-4-carbonitrile (CAS: 52903-70-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 52903-70-5 as a key intermediate in the synthesis of novel heterocyclic compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an efficient synthetic route for this compound, utilizing a multi-step process involving cyclization and oxidation reactions. The study reported a high yield (78%) and excellent purity, making it a promising candidate for large-scale production. Furthermore, the compound's stability under various physiological conditions was confirmed, which is crucial for its potential use in pharmaceutical formulations.

In terms of biological activity, preliminary in vitro studies have revealed that 3-hydroxy-1-oxo-1H,2H,5H,6H,7H-cyclopentacpyridine-4-carbonitrile exhibits moderate inhibitory effects against several kinase enzymes, including CDK2 and GSK-3β. These findings, published in a 2024 Bioorganic & Medicinal Chemistry Letters article, suggest its potential as a scaffold for developing kinase inhibitors. Molecular docking simulations indicated that the compound's cyano and hydroxy groups play a critical role in binding to the ATP-binding sites of these kinases, providing insights for further structural optimization.

Another significant development is the exploration of 52903-70-5 as a precursor for fluorescent probes. A recent study in ACS Chemical Biology (2024) demonstrated that derivatives of this compound exhibit strong fluorescence properties with high quantum yields. These derivatives were successfully used to label and track specific proteins in live cells, opening new avenues for bioimaging applications. The study also noted the compound's low cytotoxicity, making it suitable for long-term cellular imaging studies.

Despite these promising findings, challenges remain in the clinical translation of 3-hydroxy-1-oxo-1H,2H,5H,6H,7H-cyclopentacpyridine-4-carbonitrile. Pharmacokinetic studies in animal models have shown relatively short half-lives and moderate bioavailability, as reported in a 2023 European Journal of Pharmaceutical Sciences paper. Researchers are currently investigating various formulation strategies, including nanoparticle encapsulation and prodrug approaches, to overcome these limitations. Additionally, more comprehensive toxicity studies are needed to fully assess its safety profile.

In conclusion, 52903-70-5 represents a promising chemical entity with diverse applications in medicinal chemistry and chemical biology. Its unique structural features and demonstrated biological activities make it a valuable scaffold for drug discovery and bioimaging tool development. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic potential through targeted structural modifications. The growing body of literature on this compound underscores its importance in contemporary chemical and biomedical research.